Cas no 59720-09-1 (5,5'-Dideuterocyclophosphamide)
59720-09-1 structure
Product Name:5,5'-Dideuterocyclophosphamide
CAS No:59720-09-1
MF:C7H15Cl2N2O2P
MW:263.098284006119
CID:373769
Update Time:2023-08-02
5,5'-Dideuterocyclophosphamide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3,2-Oxazaphosphorin-5-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide (9CI)
- 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro -5-d-, 2-oxide
- 5,5'-Dideuterocyclophosphamide
- Cyclophosphamide-5-d2
- 5,5-D2-Cyclophosphamide
- 5,5-DIDEUTEROCYCLOPHOSPHAMIDE
- 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide
- N,N-Bis(2-chloroethyl)tetrahydro-5-d-2H-1,3,2-oxazaphosphorin-5-d-2-amine 2-oxide
- 2-[Bis(2-chloroethyl)amino](5,5-~2~H_2_)-1,3,2lambda~5~-oxazaphosphinan-2-one
-
- Inchi: 1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i1D2
- InChI Key: CMSMOCZEIVJLDB-DICFDUPASA-N
- SMILES: ClCCN(CCCl)P1(NCC([2H])([2H])CO1)=O
Computed Properties
- Exact Mass: 262.037373
- Monoisotopic Mass: 262.037373
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 1.34
- Boiling Point: 336.1°C at 760 mmHg
- Flash Point: 157.1°C
- Refractive Index: 1.505
5,5'-Dideuterocyclophosphamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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